Cas no 8068-05-1 (Sulfate Lignin)

• Product Name: Sulfate Lignin
• CAS No: 8068-05-1
• MF: C₃₀H₂₅ClN₆
• CID: 724054
• PubChem ID: 87572045
• Update Time: 2025-11-02

Sulfate Lignin Chemical and Physical Properties

Names and Identifiers

• Reax 39
• Lignin alkalie
• Lignin (Alkaline)
• LIGNIN, ALKALI
• Alkali lignin
• Alkali soluble lignin
• Biochoice
• Curan
• Curan (lignin)
• Curan 100
• Curan 27-11
• Curan 27-11P
• Eucalin
• Indulin A
• Indulin AG
• Indulin AT
• Indulin AT 1369
• Indulin ATR
• KL 2
• KL 2 (binder)
• KL 88
• Kraft lignin
• Lignac 15SP
• Lignin, kraft
• Lignin, soda
• Lignin, sulfate
• Lignoboost
• Meadol MRM
• PC 1369
• PC 940C
• Protobind 1075
• SPIRIT INDULIN
• SPIRIT NIGROSIN R
• CI NO 50400
• CI 50400
• INDULIN
• ACETIN BLUE
• Sulfate Lignin

• MDL： MFCD00147441
• Inchi： No data available
• InChI Key： No data available

Experimental Properties

• Color/Form: solid
• Density: 1.3 g/mL at 25 °C
• Melting Point: 257 ºC
• Boiling Point: No data available
• Flash Point: No data available
• PH: 6.5 (25℃, 5%, aqueous solution)
• Solubility: H2O: soluble
• Merck: 5487
• Solubility: dissolve in water
• Vapor Pressure: No data available

Sulfate Lignin Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Sulfate Lignin

Sulfate Lignin (CAS No. 8068-05-1): A Sustainable and Versatile Biopolymer for Modern Applications

Sulfate Lignin, also known as kraft lignin, is a naturally derived biopolymer with the CAS No. 8068-05-1. It is a byproduct of the kraft pulping process, widely recognized for its sustainability and multifunctional properties. As industries increasingly prioritize eco-friendly materials, sulfate lignin has emerged as a key player in sectors ranging from agriculture to advanced material science.

The growing demand for renewable resources has placed sulfate lignin at the forefront of research. Its biodegradability and low toxicity make it an attractive alternative to synthetic polymers. Recent studies highlight its potential in carbon sequestration, aligning with global efforts to combat climate change. This aligns with trending searches like "sustainable lignin applications" and "biodegradable polymer alternatives," reflecting heightened consumer and industrial interest.

One of the most compelling aspects of sulfate lignin is its chemical versatility. It can be modified to enhance properties such as thermal stability, adhesion, and UV resistance. These attributes have spurred innovations in bio-based adhesives, coatings, and even 3D printing materials. Searches for "lignin in green chemistry" and "lignin-based composites" have surged, underscoring its relevance in cutting-edge applications.

In agriculture, sulfate lignin is gaining traction as a soil conditioner and slow-release fertilizer carrier. Its ability to improve soil structure and retain moisture addresses pressing concerns like "sustainable farming practices" and "water conservation." Farmers and researchers alike are exploring its role in reducing synthetic chemical use, a topic frequently queried in agricultural forums.

The pharmaceutical and cosmetic industries are also tapping into sulfate lignin's potential. Its antioxidant and antimicrobial properties make it a candidate for natural preservatives and drug delivery systems. Queries such as "lignin in skincare" and "lignin for drug encapsulation" reflect this burgeoning interest.

Despite its promise, challenges remain in optimizing sulfate lignin's extraction and purification processes to meet industrial-scale demands. Researchers are actively investigating cost-effective methods, a topic often searched as "lignin production efficiency." Collaborative efforts between academia and industry are crucial to unlocking its full potential.

In conclusion, sulfate lignin (CAS No. 8068-05-1) stands as a cornerstone of the bioeconomy. Its alignment with circular economy principles and green innovation positions it as a material of the future. As searches for "lignin market trends" and "eco-friendly material solutions" continue to rise, this biopolymer is poised to revolutionize multiple industries.